Cas no 50627-15-1 (pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci))

pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci) structure
50627-15-1 structure
Product Name:pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci)
CAS No:50627-15-1
MF:C8H10N4O
MW:178.191200733185
CID:934026
PubChem ID:45099724
Update Time:2025-04-19

pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci) Chemical and Physical Properties

Names and Identifiers

    • pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci)
    • 1,5,6-TRIMETHYL-1H-IMIDAZO[4,5-B]PYRAZINE 4-OXIDE
    • 4-hydroxy-3-imino-6-propan-2-ylpyrazine-2-carbonitrile
    • DTXSID60668084
    • 50627-15-1
    • 4-Hydroxy-3-imino-6-(propan-2-yl)-3,4-dihydropyrazine-2-carbonitrile
    • Pyrazinecarbonitrile,3-amino-6-(1-methylethyl)-,4-oxide(9ci)
    • Inchi: 1S/C8H10N4O/c1-5(2)7-4-12(13)8(10)6(3-9)11-7/h4-5,10,13H,1-2H3
    • InChI Key: SLXVUCVSRZPJGQ-UHFFFAOYSA-N
    • SMILES: ON1C(C(C#N)=NC(=C1)C(C)C)=N

Computed Properties

  • Exact Mass: 178.08546096g/mol
  • Monoisotopic Mass: 178.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 83.5Ų

pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci) Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.